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Compound of Interest

Tert-butyl 4-(1-
Compound Name: )
aminoethyl)benzoate

Cat. No.: B2893418

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive searches for the chemical properties, experimental protocols, and
spectral data of tert-butyl 4-(1-aminoethyl)benzoate did not yield any specific results. This
compound appears to be poorly documented in publicly available scientific literature and
chemical databases.

However, significant data is available for two closely related structural isomers: tert-butyl 4-

aminobenzoate and tert-butyl 4-(aminomethyl)benzoate. This guide provides a comprehensive
overview of the chemical properties and relevant experimental data for these two compounds,
which may serve as a valuable reference for researchers interested in this class of molecules.

Tert-butyl 4-aminobenzoate

Tert-butyl 4-aminobenzoate is an aromatic compound featuring a tert-butyl ester and an amino
group attached to a benzene ring. It is commonly used in organic synthesis, particularly as an
intermediate in the preparation of pharmaceuticals and other fine chemicals.[1]

Chemical Properties

A summary of the key chemical and physical properties of tert-butyl 4-aminobenzoate is
presented in the table below.
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Property Value Source
CAS Number 18144-47-3 [2][3]
Molecular Formula C11H1sNO2 [1][2]
Molecular Weight 193.24 g/mol [2]
Melting Point 108-110 °C [4]
. i 322.4 °C at 760 mmHg
Boiling Point ) [4115]
(Predicted)
Density 1.078 g/cm3 (Predicted) [415]
White to off-white solid or
Appearance ) [1]
crystalline powder
Soluble in organic solvents like
Solubility ethanol and acetone; limited
solubility in water.[1]
KYORUZMJUKHKFS-
InChlKey
UHFFFAOYSA-N
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Spectral Data
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Spectrum Type

Data

Source

1H NMR (400 MHz, CDClIs)

0 7.79 (d, J=8.6 Hz, 2H), 6.61
(d, J=8.6 Hz, 2H), 4.00 (br s,
2H, NH-2), 1.56 (s, 9H,
C(CHs)3)

[6]

13C NMR (100 MHz, CDCls)

6 165.9 (C=0), 150.4 (ArC),
131.3 (ArCH), 121.7 (ArC),
113.7 (ArCH), 80.0 (C(CHs)3),
28.3 (C(CHs)3)

[6]

IR (neat) Vmax

3415, 3345, 3235, 2972, 1682,
1598, 1367, 1287, 1154, 1115

cm~?

[6]

HRMS (m/z)

[M+H]* Calculated for
C11H16NO2: 194.1176, Found:
194.1179

[6]

Experimental Protocols

Synthesis of tert-Butyl 4-aminobenzoate[5][6]

This protocol describes the synthesis of tert-butyl 4-aminobenzoate from tert-butyl 4-

nitrobenzoate via catalytic hydrogenation.

o Materials:

o tert-Butyl 4-nitrobenzoate (4.75 g, 21.279 mmol)

o

[¢]

o

Nitrogen (N2) gas

[e]

Hydrogen (Hz2) gas

Methanol (MeOH, 200 ml)

10% Palladium on carbon (Pd/C, 475 mg)
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o Celite

e Procedure:
o Dissolve tert-butyl 4-nitrobenzoate in methanol in a suitable reaction flask.
o Carefully add the Pd/C catalyst to the solution.
o Evacuate the flask and purge with nitrogen gas.
o Re-evacuate the flask and purge with hydrogen gas.

o Stir the reaction mixture under a hydrogen atmosphere for 5 hours, or until the reaction is
complete (monitored by TLC).

o Filter the mixture through a pad of Celite to remove the catalyst.

o Evaporate the solvent from the filtrate under reduced pressure to yield the product as a
white solid.

Hz, Pd/C
Methanol

tert-Butyl 4-(azidomethyl)benzoate H Reduction
or Pd/C Mzethanol 4>[tert-8utyl 4-(aminomethyl)benzoate)
tert-Butyl 4-(cyanomethyl)benzoate '

Click to download full resolution via product page

Gert-Butyl 4-nitrobenzoate Hydrogenation >Eert-Butyl 4-aminobenzoate]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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e 1. cymitquimica.com [cymitquimica.com]
o 2. tert-Butyl 4-aminobenzoate = 98.0 NT 18144-47-3 [sigmaaldrich.com]
e 3. chembk.com [chembk.com]

e 4. Reliable Chemical Trading Partner, Professional 4-AMINOBENZOIC ACID TERT-BUTYL
ESTER Supply [methylbenzoate-benzoicacid.com]

o 5. tert-Butyl 4-aminobenzoate CAS#: 18144-47-3 [amp.chemicalbook.com]
e 6. tert-Butyl 4-aminobenzoate | 18144-47-3 [chemicalbook.com]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Tert-
butyl Benzoate Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2893418#tert-butyl-4-1-aminoethyl-benzoate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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